Cas no 1886-42-6 (2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-ol)

• Product Name: 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-ol
• CAS No: 1886-42-6
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD24391618
• CID: 177731
• PubChem ID: 150948
• Update Time: 2025-10-29

2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-ol Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-6-ol,3,4-dihydro-2,2-dimethyl-
• 2,2-dimethyl-3,4-dihydrochromen-6-ol
• 6-hydroxy-2,2-dimethylchroman
• 2,2-dimethyl-3,4-dihydro-2H-chromen-6-ol
• 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-ol
• FKUWKXIPPULUCW-UHFFFAOYSA-N
• 1886-42-6
• DTXSID60172232
• 2,2-dimethylchroman-6-ol
• CHEMBL2048513
• SCHEMBL3184205
• NCGC00186599-01
• CCG-357936
• 2,2-dimethyl-6-hydroxychroman
• F8888-2308
• F91619
• Z1513804591
• 6-hydroxy-2,2-dimethyl-3,4-dihydro-2H-benzo(b)pyran
• CS-0238542
• AKOS022639986
• 2H-1-Benzopyran-6-ol, 3,4-dihydro-2,2-dimethyl-
• 2,2-Dimethyl-3,4-dihydro-6-hydroxy-(2H)-benzo-(1,2-b)-pyran
• InChI=1/C11H14O2/c1-11(2)6-5-8-7-9(12)3-4-10(8)13-11/h3-4,7,12H,5-6H2,1-2H
• EN300-197124

• MDL： MFCD24391618
• Inchi： 1S/C11H14O2/c1-11(2)6-5-8-7-9(12)3-4-10(8)13-11/h3-4,7,12H,5-6H2,1-2H3
• InChI Key： FKUWKXIPPULUCW-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2CCC1(C)C)O

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2,2-dimethyl-1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans 2,2-dimethyl-1-benzopyrans

Additional information on 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-ol

Comprehensive Guide to 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-ol (CAS No. 1886-42-6): Properties, Applications, and Market Insights

2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-ol (CAS No. 1886-42-6) is a specialized organic compound belonging to the benzopyran family. This molecule features a unique structure with a dihydrobenzopyran core, making it valuable in various industrial and research applications. Its methyl-substituted design enhances stability, while the hydroxyl group at the 6-position offers reactivity for further chemical modifications. Researchers often refer to it as a chroman derivative, highlighting its significance in medicinal chemistry and material science.

The compound’s molecular formula is C11H14O2, with a molecular weight of 178.23 g/mol. Its lipophilic nature and moderate polarity make it soluble in organic solvents like ethanol and acetone, while its melting point ranges between 80–85°C. These properties are critical for its use in pharmaceutical intermediates and fragrance synthesis. Recent studies also explore its potential as a UV stabilizer in polymers, aligning with the growing demand for sustainable materials.

One of the most searched questions about 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-ol is its role in antioxidant research. The compound’s benzopyran scaffold is structurally similar to tocopherols (vitamin E analogs), sparking interest in its free-radical scavenging capabilities. Laboratories worldwide are investigating its derivatives for cosmeceutical applications, particularly in anti-aging formulations. This aligns with the global trend toward natural-based skincare ingredients, as consumers seek alternatives to synthetic additives.

In the flavor and fragrance industry, CAS 1886-42-6 is valued for its mild, woody aroma profile. It serves as a precursor for synthesizing amber-like odorants and fixatives in perfumery. With the rise of niche fragrances, demand for such intermediates has surged. Companies are optimizing production via green chemistry methods, such as catalytic hydrogenation, to meet eco-labeling standards—a hot topic in regulatory discussions.

From a commercial perspective, the market for 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-ol is expanding due to its versatility. Suppliers highlight its high purity grades (>98%) for research use, while industrial-scale batches cater to bulk manufacturing. Pricing trends reflect fluctuations in raw material costs, particularly cresol derivatives, which are key starting materials. Analysts note increased procurement from Asia-Pacific regions, driven by robust pharmaceutical outsourcing activities.

For researchers handling CAS 1886-42-6, proper storage recommendations include argon-filled containers to prevent oxidation. Safety data sheets emphasize standard lab precautions, though the compound is not classified under hazardous categories. Its low ecotoxicity profile further supports its use in biodegradable formulations, a priority for circular economy initiatives.

Future directions for this compound include nanocarrier systems in drug delivery, leveraging its aromatic stability. Patent filings reveal novel copolymer integrations for controlled-release applications. As AI-driven drug discovery accelerates, 1886-42-6 is frequently indexed in cheminformatics databases for virtual screening—addressing another high-traffic search query among computational chemists.

In summary, 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-ol bridges multiple disciplines, from fine chemicals to life sciences. Its adaptability to green synthesis protocols and alignment with market megatrends ensure sustained relevance. For detailed technical specifications or collaborative opportunities, consult certified suppliers with GMP-compliant synthesis capabilities.